Cas no 143112-52-1 ((S)-(+)-NBD-APy =(S)-(+)-4-Nitro-7-(3-aminopyrrolidin-1-yl)-2,1,3-benzoxadiazole)

(S)-(+)-NBD-APy, or (S)-(+)-4-Nitro-7-(3-aminopyrrolidin-1-yl)-2,1,3-benzoxadiazole, is a chiral fluorescent derivatization reagent widely used in analytical chemistry for enantiomeric separation and detection. Its key advantages include high selectivity and sensitivity due to the nitrobenzoxadiazole (NBD) fluorophore, which exhibits strong fluorescence upon reaction with target analytes. The (S)-configured aminopyrrolidine moiety enhances chiral recognition, enabling precise discrimination of enantiomers in HPLC or LC-MS applications. The compound’s stability under analytical conditions and compatibility with aqueous and organic solvents further contribute to its utility. It is particularly valuable in pharmaceutical and biomedical research for quantifying chiral amines, amino acids, and other biologically relevant molecules with high accuracy.
(S)-(+)-NBD-APy =(S)-(+)-4-Nitro-7-(3-aminopyrrolidin-1-yl)-2,1,3-benzoxadiazole structure
143112-52-1 structure
Product Name:(S)-(+)-NBD-APy =(S)-(+)-4-Nitro-7-(3-aminopyrrolidin-1-yl)-2,1,3-benzoxadiazole
CAS No:143112-52-1
MF:C10H11N5O3
MW:249.226041078568
MDL:MFCD00191509
CID:108154
PubChem ID:87563179
Update Time:2025-06-07

(S)-(+)-NBD-APy =(S)-(+)-4-Nitro-7-(3-aminopyrrolidin-1-yl)-2,1,3-benzoxadiazole Chemical and Physical Properties

Names and Identifiers

    • 3-Pyrrolidinamine,1-(7-nitro-2,1,3-benzoxadiazol-4-yl)-, (3S)-
    • (S)-(+)-NBD-APy
    • (3S)-1-(4-nitro-2,1,3-benzoxadiazol-7-yl)pyrrolidin-3-amine
    • (S)-(+)-4-(3-Amino-pyrrolidino)-7-nitrobenzofurazan
    • (S)-(+)-4-NITRO-7-(3-AMINOPYRROLIDIN-1-YL)-2,1,3-BENZOXADIAZOLE
    • (S)-(+)-4-Nitro-7-(3-aminopyrrolidin-1-yl)benzofurazan
    • (S)-(+)-NBD-Apy (S)-(+)-1-(7-Nitro-4-benzofurazanyl)-3-pyrrolidinamine
    • (S)-(+)-1-(7-Nitro-4-benzofurazanyl)-3-pyrrolidinamine
    • (S)-1-(7-Nitrobenzo[c][1,2,5]oxadiazol-4-yl)pyrrolidin-3-amine
    • (3S)-1-(7-Nitro-2,1,3-benzoxadiazol-4-yl)pyrrolidin-3-amine
    • (S)-(+)-NBD-APy [=(S)-(+)
    • D88578
    • J-007744
    • (S)-(+)-NBD-APy [=(S)-(+)-4-Nitro-7-(3-aminopyrrolidin-1-yl)-2,1,3-benzoxadiazole] [HPLC Labeling Reagent for e.e. Determination]
    • MFCD00191509
    • 143112-52-1
    • DTXSID70576808
    • TQP1002
    • CS-0337273
    • (S)-(+)-NBD-APy [=(S)-(+)-4-Nitro-7-(3-aminopyrrolidin-1-yl)-2,1,3-benzoxadiazole]
    • A5562
    • QSDDQXROWUJAJX-LURJTMIESA-N
    • (S)-(+)-NBD-APy =(S)-(+)-4-Nitro-7-(3-aminopyrrolidin-1-yl)-2,1,3-benzoxadiazole
    • MDL： MFCD00191509
    • Inchi： 1S/C10H11N5O3/c11-6-3-4-14(5-6)7-1-2-8(15(16)17)10-9(7)12-18-13-10/h1-2,6H,3-5,11H2/t6-/m0/s1
    • InChI Key： QSDDQXROWUJAJX-LURJTMIESA-N
    • SMILES： O1N=C2C(=CC=C(C2=N1)N1CC[C@@H](C1)N)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 249.08600
  • Monoisotopic Mass: 249.08618923g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 114
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.4

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 178-184 °C
  • Refractive Index: 14.5 ° (C=0.2, CH3CN)
  • PSA: 114.00000
  • LogP: 1.95690
  • Optical Activity: [α]20/D +13.6±2°
  • Solubility: Not determined

(S)-(+)-NBD-APy =(S)-(+)-4-Nitro-7-(3-aminopyrrolidin-1-yl)-2,1,3-benzoxadiazole Security Information

(S)-(+)-NBD-APy =(S)-(+)-4-Nitro-7-(3-aminopyrrolidin-1-yl)-2,1,3-benzoxadiazole Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(S)-(+)-NBD-APy =(S)-(+)-4-Nitro-7-(3-aminopyrrolidin-1-yl)-2,1,3-benzoxadiazole Pricemore >>

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